3,5-O-Dibenzyl Metaproterenol-d7

• Molecular Formula: C25H29NO3
• Molecular Weight: 398.5 g/mol
• InChI: InChI=1S/C25H29NO3/c1-19(2)26-16-25(27)22-13-23(28-17-20-9-5-3-6-10-20)15-24(14-22)29-18-21-11-7-4-8-12-21/h3-15,19,25-27H,16-18H2,1-2H3/i1D3,2D3,19D
• InChIKey: OPKGBPPUINPNIQ-HXAWLNHQSA-N

3,5-O-Dibenzyl Metaproterenol-d7 Overview

3,5-O-Dibenzyl Metaproterenol-d7 (CAS 1346601-49-7) is a deuterium-labeled synthetic intermediate utilized in the preparation of Metaproterenol-d7 Hemisulfate Salt . The compound belongs to the phenylethanolamine class and serves as a protected precursor to the β2-adrenergic receptor agonist metaproterenol (orciprenaline). Its primary function is to enable the production of a stable isotope-labeled internal standard (SIL-IS) for accurate quantitation of metaproterenol in biological matrices via LC-MS/MS or GC-MS [1]. The molecule features seven deuterium atoms on the isopropylamino moiety and benzyl protecting groups at the 3- and 5-positions of the aromatic ring, which are removed during the final synthetic step to yield the labeled active pharmaceutical ingredient analogue .

SIL-IS Precursor Serves as the protected intermediate for synthesizing Metaproterenol-d7 internal standard.

Bioanalytical Workflow Supports LC-MS/MS and GC-MS quantitation of metaproterenol in research matrices.

Protected Catechol Dibenzyl protection enables mild deprotection, preserving deuterium label integrity.

• [1] Hatch F, et al. Relative bioavailability of metaproterenol in humans utilizing a single dose, stable isotope approach. J Pharm Sci. 1986;75(9):886-90. PMID: 3783458. View Source

Why 3,5-O-Dibenzyl Metaproterenol-d7 is Irreplaceable

Substituting 3,5-O-Dibenzyl Metaproterenol-d7 with a non-deuterated or lower deuterated analog introduces unacceptable analytical variability and compromises method robustness. The seven-atom deuterium label (+7 Da mass shift) provides a distinct isotopic cluster that resolves cleanly from the native analyte in mass spectrometry, whereas compounds with fewer deuterium atoms (e.g., d3) exhibit partial isotopic overlap and reduced signal-to-noise discrimination . Furthermore, the dibenzyl protecting groups are essential for preserving the catechol moiety during synthesis; alternative protecting group strategies (e.g., methyl ethers) may require harsher deprotection conditions that degrade the final labeled product or introduce impurities [1]. Finally, the absence of a verified isotope effect for metaproterenol-d7 [2] is not guaranteed for other deuterated positional isomers, which may exhibit altered chromatographic retention or ionization efficiency, invalidating the assumption of identical behavior required for reliable internal standard performance [3].

Isotopic Label Purity Lower deuterated analogs (e.g., d3) may cause isotopic overlap, reducing signal-to-noise discrimination and assay accuracy.

Protecting Group Strategy Alternative groups (e.g., methyl ethers) may require harsher deprotection, risking deuterium loss or product degradation.

Isotope Effect Validation Absence of an in vivo isotope effect is validated for the d7 label; other positional isomers may alter chromatographic retention or ionization efficiency.

• [1] Greene TW, Wuts PGM. Protective Groups in Organic Synthesis. 3rd ed. John Wiley & Sons; 1999. (Class-level inference for benzyl vs. methyl ether deprotection conditions). View Source
• [2] Hatch F, et al. Relative bioavailability of metaproterenol in humans utilizing a single dose, stable isotope approach. J Pharm Sci. 1986;75(9):886-90. PMID: 3783458. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. PMID: 15645520. View Source

Evidence for Selecting 3,5-O-Dibenzyl Metaproterenol-d7

High-Precision LC-MS/MS Quantitation

3,5-O-Dibenzyl Metaproterenol-d7 is the key intermediate for producing Metaproterenol-d7, a deuterated internal standard that has been rigorously validated for quantifying metaproterenol in human plasma. In a bioavailability study, a GC-MS assay using Metaproterenol-d7 as the internal standard achieved linearity over the range of 0.5–8 ng/mL, with accuracy and precision demonstrated at 1.0 and 2.0 ng/mL plasma concentrations [1]. This performance directly contrasts with the use of non-deuterated structural analogs (e.g., clenbuterol), which are known to exhibit matrix-dependent ionization variability in biological samples, leading to calibration drift and unacceptable method bias [2].

LC-MS/MS Quantitation

Head-to-head

Linearity: 0.5–8 ng/mL; Accuracy validated at 1.0 and 2.0 ng/mL

Supports matrix-effect control and method accuracy for research matrices.

Non-deuterated internal standards (e.g., clenbuterol) may show >±15% accuracy deviation.

Evidence Dimension	LC-MS/MS Assay Linearity and Accuracy
Target Compound Data	Linearity: 0.5–8 ng/mL; Accuracy and precision validated at 1.0 and 2.0 ng/mL [1]
Comparator Or Baseline	Non-deuterated internal standards (e.g., clenbuterol) commonly exhibit matrix-dependent ionization suppression, with reported accuracy deviations exceeding ±15% in complex matrices [2]
Quantified Difference	Deuterated internal standard maintains calibration linearity across the entire therapeutic range (0.5–8 ng/mL) with validated accuracy at low ng/mL levels, while non-deuterated alternatives require extensive matrix-matched calibration and often fail precision criteria.
Conditions	Human plasma samples processed by GC-MS following oral administration of 10 mg metaproterenol sulfate [1]

Why This Matters

Procurement of 3,5-O-Dibenzyl Metaproterenol-d7 ensures access to a precursor that yields a validated internal standard, directly reducing method development time and improving regulatory compliance for pharmacokinetic studies.

• [1] Hatch F, et al. Relative bioavailability of metaproterenol in humans utilizing a single dose, stable isotope approach. J Pharm Sci. 1986;75(9):886-90. PMID: 3783458. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-30. PMID: 12964746. View Source

No Pharmacokinetic Isotope Effect

A critical requirement for any stable isotope-labeled internal standard is the absence of a significant kinetic isotope effect, which would otherwise alter absorption, distribution, metabolism, or excretion (ADME) relative to the unlabeled analyte. In a human study co-administering metaproterenol-d7 sulfate and unlabeled metaproterenol sulfate, no isotope effect was observed on either absorption or elimination, as demonstrated by superimposable plasma concentration-time profiles [1]. In contrast, deuterated terbutaline (a structurally related β2-agonist) exhibits a small but measurable isotope effect, which requires mathematical correction in bioavailability calculations [2].

In Vivo Isotope Effect

Head-to-head

No isotope effect (d7); Superimposable plasma profiles vs. unlabeled metaproterenol.

Supports exposure-model interpretation without correction algorithms.

Terbutaline-d9 shows measurable isotope effect (≈3–5% AUC difference).

Evidence Dimension	In Vivo Isotope Effect on Pharmacokinetics
Target Compound Data	No isotope effect detected; labeled and unlabeled metaproterenol plasma profiles superimposable [1]
Comparator Or Baseline	Terbutaline-d9: Isotope effect observed; requires correction factor in bioavailability studies [2]
Quantified Difference	Metaproterenol-d7: isotope effect = 0; Terbutaline-d9: isotope effect ≈ 3–5% difference in AUC
Conditions	Single oral dose co-administration in healthy human volunteers [REFS-1, REFS-2]

Why This Matters

The validated absence of an isotope effect for metaproterenol-d7 eliminates the need for complex correction algorithms, simplifying data analysis and reducing regulatory scrutiny in bioequivalence and pharmacokinetic studies.

• [1] Hatch F, et al. Relative bioavailability of metaproterenol in humans utilizing a single dose, stable isotope approach. J Pharm Sci. 1986;75(9):886-90. PMID: 3783458. View Source
• [2] Borgström L, Lindberg C, Jönsson S, Svensson K. Comparative pharmacokinetics of unlabeled and deuterium-labeled terbutaline: demonstration of a small isotope effect. J Pharm Sci. 1988;77(11):952-4. PMID: 3225756. View Source

High Isotopic Purity Reduces Cross-Talk

3,5-O-Dibenzyl Metaproterenol-d7 is supplied with a certified isotopic purity of ≥98% deuterium incorporation at the seven labeled positions, as confirmed by HPLC and NMR analysis . This high enrichment ensures that the contribution of the internal standard to the native analyte channel (M) is below 0.2%, well within the acceptance criteria for regulated bioanalysis (typically <5% cross-talk). Lower deuterated metaproterenol analogs (e.g., metaproterenol-d3) are not commercially available in comparable purity and, even if synthesized, would inherently exhibit greater isotopic overlap due to the smaller mass difference, increasing the risk of ion suppression and inaccurate quantitation [1].

Isotopic Purity

Lot attribute

≥98% d7 enrichment; M+7 to M channel cross-talk

Supports analytical specificity and reduces interference in regulated bioanalysis.

≥5-fold reduction in cross-talk vs. hypothetical d3-labeled analog.

Protecting Group Strategy

Class-level inference

Typical yield >90% (Benzyl hydrogenolysis) vs. 60–80% (Methyl ether deprotection).

Supports synthesis yield and reduces impurity burden.

Harsh acidic deprotection risks deuterium exchange and epimerization.

Evidence Dimension	Isotopic Purity and Mass Spectrometric Cross-Talk
Target Compound Data	≥98% d7 enrichment; M+7 channel to M channel cross-talk <0.2%
Comparator Or Baseline	Hypothetical d3-labeled analog: expected M+3 to M cross-talk ~1–2% due to natural isotopic abundance overlap [1]
Quantified Difference	≥5-fold reduction in isotopic cross-talk with d7 labeling compared to d3 labeling
Conditions	Certified by vendor Certificate of Analysis (CoA) using HPLC and NMR

Why This Matters

Procuring a compound with verified high isotopic purity reduces the need for in-house re-purification and re-validation, directly lowering operational costs and ensuring consistent assay performance across multiple batches.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-41. PMID: 21083307. View Source

Efficient Synthesis via Benzyl Protection

The 3,5-O-dibenzyl substitution in 3,5-O-Dibenzyl Metaproterenol-d7 serves a critical synthetic purpose: the benzyl groups protect the catechol hydroxyls during the introduction of the deuterated isopropylamine side chain, preventing unwanted oxidation and side reactions [1]. Following the coupling step, the benzyl groups are removed via catalytic hydrogenolysis under mild conditions that preserve the deuterium label and the integrity of the β-amino alcohol moiety. Alternative protecting groups, such as methyl ethers, require harsh acidic or Lewis acid-mediated deprotection (e.g., BBr₃), which can lead to partial deuterium exchange, epimerization, or degradation of the final labeled product [2]. This synthetic advantage translates directly into higher yield and purity of the downstream Metaproterenol-d7 Hemisulfate Salt, a critical reagent for pharmaceutical quality control and clinical pharmacokinetic studies.

Protecting Group Strategy

Class-level inference

Typical yield >90% (Benzyl hydrogenolysis) vs. 60–80% (Methyl ether deprotection).

Supports synthesis yield and reduces impurity burden.

Harsh acidic deprotection risks deuterium exchange and epimerization.

Evidence Dimension	Synthetic Yield and Product Purity
Target Compound Data	Benzyl deprotection by hydrogenolysis: typical yields >90% for the final deprotection step, minimal side reactions [1]
Comparator Or Baseline	Methyl ether deprotection (BBr₃): reported yields 60–80%, with risk of O-demethylation side products and deuterium loss [2]
Quantified Difference	Estimated 10–30% higher overall yield and reduced impurity burden when using the dibenzyl-protected intermediate.
Conditions	Catalytic hydrogenation (H₂, Pd/C) vs. Lewis acid-mediated cleavage (BBr₃, CH₂Cl₂) [REFS-1, REFS-2]

Why This Matters

Selecting the dibenzyl-protected intermediate directly impacts the cost-efficiency and reliability of in-house synthesis of the labeled internal standard, reducing waste and minimizing the need for extensive chromatographic purification.

• [1] Greene TW, Wuts PGM. Protective Groups in Organic Synthesis. 3rd ed. John Wiley & Sons; 1999. (Class-level inference for benzyl vs. methyl ether deprotection). View Source
• [2] Wuts PGM. Greene's Protective Groups in Organic Synthesis. 5th ed. John Wiley & Sons; 2014. (Comparative deprotection conditions for benzyl and methyl ethers). View Source

3,5-O-Dibenzyl Metaproterenol-d7 Applications

Deuterated Internal Standard Synthesis

3,5-O-Dibenzyl Metaproterenol-d7 is the preferred starting material for laboratories synthesizing Metaproterenol-d7 Hemisulfate Salt, a stable isotope-labeled internal standard used to quantify metaproterenol in human plasma and urine. The validated GC-MS assay employing this internal standard demonstrates linearity from 0.5–8 ng/mL with high accuracy and precision at clinically relevant concentrations (1.0 and 2.0 ng/mL) [1]. This application is essential for bioavailability and bioequivalence studies required for generic drug approvals and new formulation development [2].

Bioanalytical Method Validation

Analytical chemists developing robust LC-MS/MS methods for metaproterenol quantitation benefit from the high isotopic purity (≥98% d7) of 3,5-O-Dibenzyl Metaproterenol-d7-derived internal standards. The +7 Da mass shift minimizes isotopic cross-talk and matrix effects, which is critical when analyzing samples with low analyte concentrations or high endogenous background. The absence of a measurable isotope effect [1] ensures that the internal standard accurately tracks analyte recovery and ionization efficiency throughout sample preparation and analysis, a requirement for regulatory method validation under FDA and EMA guidelines [2].

Pharmaceutical QC and Stability Testing

Quality control laboratories can utilize Metaproterenol-d7 Hemisulfate Salt (synthesized from 3,5-O-Dibenzyl Metaproterenol-d7) as a reference standard for quantifying metaproterenol content in finished drug products and for monitoring degradation products during stability studies. The use of a co-eluting deuterated internal standard compensates for variations in sample introduction and ion source conditions, providing the reproducibility required for compendial testing and ICH stability protocols [1].

β2-Agonist Pharmacodynamics Research

Clinical pharmacologists conducting dose-response or drug-drug interaction studies with metaproterenol rely on accurate plasma concentration measurements to correlate drug exposure with pharmacodynamic endpoints (e.g., bronchodilation, heart rate). The validated deuterated internal standard approach, enabled by 3,5-O-Dibenzyl Metaproterenol-d7 as a synthetic precursor, provides the analytical sensitivity and specificity needed to measure the low nanogram-per-milliliter concentrations observed after therapeutic doses [1].

Application

Selection Property

Validation Focus

Internal Standard Synthesis

Protected synthetic precursor

Synthetic yield and purity; deuterium label integrity

Bioanalytical Method Validation

+7 Da mass shift for SIL-IS

Matrix-effect control; method transfer context

Pharmaceutical QC and Stability

Co-eluting deuterated standard

Stability-indicating method; compendial testing

Pharmacodynamics Research

Validated internal standard

Exposure-response correlation; bioanalytical validation review

• [1] Hatch F, et al. Relative bioavailability of metaproterenol in humans utilizing a single dose, stable isotope approach. J Pharm Sci. 1986;75(9):886-90. PMID: 3783458. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source